Cas no 75914-87-3 (1H-Purine-2,6-dione,3-(2,2-dimethylpropyl)-3,9-dihydro-)
75914-87-3 structure
Product Name:1H-Purine-2,6-dione,3-(2,2-dimethylpropyl)-3,9-dihydro-
CAS No:75914-87-3
MF:C10H14N4O2
MW:222.243761539459
CID:571537
PubChem ID:3059000
Update Time:2025-04-19
1H-Purine-2,6-dione,3-(2,2-dimethylpropyl)-3,9-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Purine-2,6-dione,3-(2,2-dimethylpropyl)-3,9-dihydro-
- 3-(2,2-dimethylpropyl)-7H-purine-2,6-dione
- D 4034
- SCHEMBL10980302
- 75914-87-3
- JJWWTHLTVJGGOA-UHFFFAOYSA-N
- 1H-Purine-2,6-dione, 3,7-dihydro-3-(2,2-dimethylpropyl)-
- 3,7-Dihydro-3-(2,2-dimethylpropyl)-1H-purine-2,6-dione
- DTXSID70226836
-
- Inchi: 1S/C10H14N4O2/c1-10(2,3)4-14-7-6(11-5-12-7)8(15)13-9(14)16/h5H,4H2,1-3H3,(H,11,12)(H,13,15,16)
- InChI Key: JJWWTHLTVJGGOA-UHFFFAOYSA-N
- SMILES: O=C1NC(C2=C(N=CN2)N1CC(C)(C)C)=O
Computed Properties
- Exact Mass: 222.112
- Monoisotopic Mass: 222.112
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 78.1Ų
Experimental Properties
- Density: 1.269
- Refractive Index: 1.561
1H-Purine-2,6-dione,3-(2,2-dimethylpropyl)-3,9-dihydro- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
75914-87-3 (1H-Purine-2,6-dione,3-(2,2-dimethylpropyl)-3,9-dihydro-) Related Products
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